Cas no 886364-42-7 (4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine)
886364-42-7 structure
Product name:4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine
4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 7-methyl-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
- 4-Boc-7-Methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
- 4H-1,4-Benzodiazepine-4-carboxylicacid, 1,2,3,5-tetrahydro-7-methyl-, 1,1-dimethylethyl ester
- AS-36670
- 4-Boc-7-methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4] diazepine
- tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
- FT-0731086
- 4-Boc-7-methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine, AldrichCPR
- tert-Butyl7-methyl-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
- tert-butyl 7-methyl-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
- 886364-42-7
- 7-methyl-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester
- tert-butyl 7-methyl-1,2,3,5-tetrahydro-1,4-benzodiazepine-4-carboxylate
- tert-Butyl7-methyl-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
- MFCD07369871
- EN300-97878
- tert-Butyl 7-methyl-1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate
- DTXSID90649624
- AKOS015842647
- Q-102425
- CS-0172176
- DB-031877
- 4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine
-
- MDL： MFCD07369871
- Inchi： InChI=1S/C15H22N2O2/c1-11-5-6-13-12(9-11)10-17(8-7-16-13)14(18)19-15(2,3)4/h5-6,9,16H,7-8,10H2,1-4H3
- InChI Key： KWCCHKFPRQBBFJ-UHFFFAOYSA-N
- SMILES： CC1=CC2=C(C=C1)NCCN(C2)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 262.168
- Monoisotopic Mass: 262.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Surface Charge: 0
- Topological Polar Surface Area: 41.6A^2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.072
- Boiling Point: 391.6°C at 760 mmHg
- Flash Point: 190.6°C
- Refractive Index: 1.525
4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-97878-0.1g |
tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate |
886364-42-7 | 95% | 0.1g |
$66.0 | 2024-05-21 | |
| Fluorochem | 041006-1g |
4-Boc-7-Methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine |
886364-42-7 | 97% | 1g |
￡216.00 | 2022-03-01 | |
| Enamine | EN300-97878-2.5g |
tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate |
886364-42-7 | 95% | 2.5g |
$367.0 | 2024-05-21 | |
| Enamine | EN300-97878-10.0g |
tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate |
886364-42-7 | 95% | 10.0g |
$1243.0 | 2024-05-21 | |
| Fluorochem | 041006-250mg |
4-Boc-7-Methyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine |
886364-42-7 | 97% | 250mg |
￡103.00 | 2022-03-01 | |
| AstaTech | 55234-5/G |
4-BOC-7-METHYL-2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPINE |
886364-42-7 | 97% | 5g |
$659 | 2023-09-17 | |
| 1PlusChem | 1P004AIJ-5g |
tert-Butyl 7-methyl-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate |
886364-42-7 | 97% | 5g |
$1247.00 | 2025-02-21 | |
| Enamine | EN300-97878-0.05g |
tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate |
886364-42-7 | 95% | 0.05g |
$45.0 | 2024-05-21 | |
| Enamine | EN300-97878-10g |
tert-butyl 7-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate |
886364-42-7 | 95% | 10g |
$978.0 | 2023-09-01 | |
| A2B Chem LLC | AB99451-100mg |
4-Boc-7-methyl-2,3,4,5-tetrahydro-1h-benzo[e][1,4]diazepine |
886364-42-7 | 95% | 100mg |
$97.00 | 2024-04-19 |
4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Related Literature
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2. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:886364-42-7)4-Boc-7-Methyl-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine
Purity:99%
Quantity:1g
Price ($):172.0